Cas no 67884-12-2 (Martynoside)

• Product Name: Martynoside
• CAS No: 67884-12-2
• MF: C₃₁H₄₀O₁₅
• MW: 652.64031124115
• CID: 510153
• Update Time: 2025-04-19

Martynoside Chemical and Physical Properties

Names and Identifiers

• Martynoside
• [(2R,3R,4R,5R,6R)-5-hydroxy-6-[2-(3-hydroxy-4-methoxyphenyl)ethoxy]-2-(hydroxymethyl)-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoat
• martynoside A
• NSC729643
• W1971
• 3-Hydroxy-4-methoxyphenethyl 4-O-[3-(4-hydroxy-3-methoxyphenyl)propenoyl]-3-O-alpha-L-rhamnopyranosyl-beta-D-glucopyranoside
• [(2R,3R,4R,5R,6R)-5-hydroxy-6-[2-(3-hydroxy-4-methoxyphenyl)ethoxy]-2-(hydroxymethyl)-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• SMR001215806
• MLS000563030
• (-)-cis-Martynoside
• [ "" ]

• Inchi： 1S/C31H40O15/c1-15-24(36)25(37)26(38)31(43-15)46-29-27(39)30(42-11-10-17-5-8-20(40-2)19(34)12-17)44-22(14-32)28(29)45-23(35)9-6-16-4-7-18(33)21(13-16)41-3/h4-9,12-13,15,22,24-34,36-39H,10-11,14H2,1-3H3/b9-6-
• InChI Key： WLWAYPFRKDSFCL-TWGQIWQCSA-N
• SMILES： COC1C(O)=CC(CCOC2C(O)C(OC3C(O)C(O)C(O)C(C)O3)C(OC(/C=C\C3C=C(OC)C(O)=CC=3)=O)C(CO)O2)=CC=1

Computed Properties

• Exact Mass: 652.23700
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 968
• XLogP3: 0.1
• Topological Polar Surface Area: 223

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 865.1±65.0 °C at 760 mmHg
• Flash Point: 274.9±27.8 °C
• PSA: 223.29000
• LogP: -0.40990
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Martynoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
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• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether